Cas no 4873-46-5 (5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid)

5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid structure
4873-46-5 structure
Product Name:5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
CAS No:4873-46-5
MF:C10H7I3N2O5
MW:615.886399507523
CID:1060102
PubChem ID:20575070
Update Time:2025-07-30

5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
    • 5-(2-aminoacetamido)-2,4,6-triiodoisophthalic acid
    • 5-[(2-Aminoacetyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxylic Acid
    • SCHEMBL11387512
    • DB-295634
    • 5-[(2-aminoacetyl)amino]-2,4,6-triiodobenzene-1,3-dicarboxylic acid
    • 4873-46-5
    • starbld0026531
    • Inchi: 1S/C10H7I3N2O5/c11-5-3(9(17)18)6(12)8(15-2(16)1-14)7(13)4(5)10(19)20/h1,14H2,(H,15,16)(H,17,18)(H,19,20)
    • InChI Key: FUOXCOHIWKJOMU-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)O)=C(C(C(=O)O)=C(C=1NC(CN)=O)I)I

Computed Properties

  • Exact Mass: 615.7489g/mol
  • Monoisotopic Mass: 615.7489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 130Ų

5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A578860-2.5mg
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
4873-46-5
2.5mg
$ 201.00 2023-04-19
TRC
A578860-25mg
5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
4873-46-5
25mg
$ 1596.00 2023-04-19
A2B Chem LLC
AG26234-2.5mg
5-(2-AMinoacetaMido)-2,4,6-triiodo-isophthalic Acid
4873-46-5
2.5mg
$725.00 2024-04-19

5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Related Literature

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